Cas no 92146-01-5 (1H-Benzimidazole-5,6-diamine,2-methyl-)

1H-Benzimidazole-5,6-diamine,2-methyl- structure
92146-01-5 structure
Product Name:1H-Benzimidazole-5,6-diamine,2-methyl-
CAS No:92146-01-5
MF:C8H10N4
MW:162.19180059433
CID:800452
PubChem ID:14381843
Update Time:2025-04-19

1H-Benzimidazole-5,6-diamine,2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-5,6-diamine,2-methyl-
    • 1H-Benzimidazole-5,6-diamine,2-methyl-(9CI)
    • AKOS005068109
    • 2-Methyl-1H-benzo[d]imidazole-5,6-diamine
    • SCHEMBL5008299
    • 92146-01-5
    • Inchi: 1S/C8H10N4/c1-4-11-7-2-5(9)6(10)3-8(7)12-4/h2-3H,9-10H2,1H3,(H,11,12)
    • InChI Key: UVBIGFGHPHCCNI-UHFFFAOYSA-N
    • SMILES: N1C(C)=NC2C=C(C(=CC1=2)N)N

Computed Properties

  • Exact Mass: 162.090546336g/mol
  • Monoisotopic Mass: 162.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 80.7Ų
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